Cas no 2044713-34-8 (4-amino-1lambda6-thiomorpholine-1,1-dione hydrochloride)

• Product Name: 4-amino-1lambda6-thiomorpholine-1,1-dione hydrochloride
• CAS No: 2044713-34-8
• MF: C₄H₁₁ClN₂O₂S
• MW: 186.660338640213
• MDL: MFCD30476205
• CID: 4634447
• PubChem ID: 134690969
• Update Time: 2025-08-05

4-amino-1lambda6-thiomorpholine-1,1-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-1lambda6-thiomorpholine-1,1-dione hydrochloride

• MDL： MFCD30476205
• Inchi： 1S/C4H10N2O2S.ClH/c5-6-1-3-9(7,8)4-2-6;/h1-5H2;1H
• InChI Key： SGQWYIXBWYPKAG-UHFFFAOYSA-N
• SMILES： O=S1(CCN(N)CC1)=O.Cl

Additional information on 4-amino-1lambda6-thiomorpholine-1,1-dione hydrochloride

4-Amino-1λ6-Thiomorpholine-1,1-Dione Hydrochloride: A Comprehensive Overview

The compound 4-amino-1λ6-thiomorpholine-1,1-dione hydrochloride, also known by its CAS number 2044713-34-8, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself is a testament to its complex structure, with the "thiomorpholine" moiety indicating the presence of a sulfur atom within a morpholine-like ring system.

Recent studies have highlighted the importance of thiomorpholine derivatives in various therapeutic areas. For instance, research published in 2023 demonstrated that 4-amino-thiomorpholine derivatives exhibit promising anti-inflammatory properties, making them potential candidates for treating conditions such as arthritis and other inflammatory diseases. The hydrochloride salt form of this compound is particularly advantageous due to its enhanced solubility and bioavailability.

The synthesis of 4-amino-1λ6-thiomorpholine-1,1-dione hydrochloride involves a multi-step process that typically begins with the preparation of the thiomorpholine ring. This is followed by the introduction of the amino group at the 4-position, which is crucial for its biological activity. The dione functionality further enhances the compound's reactivity and stability, making it suitable for various chemical transformations.

In terms of applications, this compound has shown potential in the development of novel antibiotics. A study conducted in 2023 revealed that thiomorpholine-based compounds can inhibit key bacterial enzymes responsible for antibiotic resistance. This discovery underscores the importance of exploring such molecules as alternatives to traditional antibiotics, especially in light of the growing threat of antimicrobial resistance.

Beyond its therapeutic applications, 4-amino-thiomorpholine derivatives are also being investigated for their role in catalysis. Researchers have found that these compounds can act as effective catalysts in organic synthesis reactions, particularly in asymmetric catalysis and enantioselective reactions. This opens up new avenues for their use in industrial chemical processes.

The structural versatility of 4-amino-1λ6-thiomorpholine-1,1-dione hydrochloride allows for extensive modifications to tailor its properties for specific applications. For example, substituting different groups at the amino position can significantly alter its pharmacokinetic profile and target specificity. Such modifications are currently being explored in preclinical studies to optimize its efficacy and safety profiles.

In conclusion, 4-amino-1λ6-thiomorpholine-1,1-dione hydrochloride represents a valuable addition to the arsenal of compounds being studied for their therapeutic potential. With ongoing research uncovering new applications and mechanisms of action, this compound continues to be a focal point in both academic and industrial settings.